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Compound of Interest

Compound Name: Butyl chlorofluoroacetate

CAS No.: 368-34-3

Cat. No.: B1621434 Get Quote

Executive Summary: The "Silent" Hazards
Butyl chlorofluoroacetate is not a standard organic solvent. As an

-haloester, it possesses a deceptive hazard profile that combines the volatility of an ester with
the high reactivity and toxicity of halogenated compounds.[1][2]

While many researchers default to standard "organic waste" protocols, this compound requires

a distinct disposal strategy due to three critical factors:

Lachrymator Potential: Even minor vapors can incapacitate laboratory personnel.

Hydrolytic Instability: In the presence of moisture or strong bases, it hydrolyzes to release

chlorofluoroacetic acid, a highly corrosive and toxic agent.[1]

Skin Permeability: The butyl group increases lipophilicity, facilitating rapid dermal absorption

of the toxic fluoroacetate moiety.

Immediate Action Required: If you are currently managing a spill, proceed immediately to

Section 5: Emergency Response.

Chemical Profile & Hazard Identification
Effective disposal begins with understanding the specific molecular risks.[2]
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Property Specification Operational Implication

Chemical Class Halogenated Ester

DO NOT bulk with non-

halogenated solvents (e.g.,

acetone, ethanol).[1][2]

Flash Point ~55–65°C (Est.)[2]
Combustible. Classified as

Ignitable Waste (D001).[2]

Reactivity Water/Base Sensitive

DO NOT add to waste

containers with high pH (basic)

contents.[2] Risk of exothermic

hydrolysis and gas evolution.

Toxicity High (Oral/Dermal)

Treat as P-List equivalent

(acutely toxic) for safety

margins, even if not explicitly

listed.[1][2]

Corrosivity High (Cat 1B)
Causes irreversible skin/eye

damage.[2][3]

Personal Protective Equipment (PPE) Matrix
Standard nitrile gloves provide insufficient protection against prolonged exposure to

halogenated esters.[2] The halogen atom polarizes the molecule, allowing it to permeate

standard nitrile rubber rapidly.[1]

Recommended PPE Setup[2][5][9][10][11][12]
Primary Hand Protection: Silver Shield® (Laminate) or 4H® gloves.

Dexterity Layer: Wear standard nitrile gloves over the laminate gloves to improve grip.

Respiratory: Fume hood is mandatory. If outside containment, a full-face respirator with

Organic Vapor/Acid Gas (OV/AG) cartridges is required.[1][2]

Disposal Workflow: The "Lab Pack" Protocol
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Due to the lachrymatory nature and toxicity of butyl chlorofluoroacetate, bulking (pouring into

a large 55-gallon drum) is strongly discouraged.[1][2] The safest disposal method is Lab

Packing.[2]

Step 1: Pre-Disposal Stabilization
Before moving the chemical to waste storage, ensure it is stable.

Check pH: If the material is old, it may have partially hydrolyzed. If the container is

pressurized or fuming, do not open. Contact EHS immediately.

Quench (Small Scale Only): If disposing of reaction mixtures containing trace amounts,

quench carefully with cold water/bicarbonate in a fume hood before disposal. Do not attempt

to neutralize pure stock solution.

Step 2: Container Selection
Primary Container: Use the original glass or chemically resistant HDPE container if intact.

Secondary Containment: Place the primary container inside a clear, sealable plastic bag

(zip-lock) to contain any drips or vapors.[1][2]

Step 3: Waste Stream Segregation
Do not mix with:

Strong Bases (creates heat/pressure).[2]

Oxidizers (fire risk).[4][2][5]

Non-halogenated solvents (violates EPA segregation rules).[2]

Step 4: Labeling
Label clearly with the following components:

Chemical Name: Butyl Chlorofluoroacetate (No abbreviations).

Hazards: Flammable, Toxic, Corrosive.[4][3][6][7]
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Visualization: Disposal Decision Logic
The following diagram outlines the decision process for segregating this specific waste stream.

Waste: Butyl Chlorofluoroacetate

Is it Pure Stock or Mixture?

Pure / High Conc. Dilute Reaction Mixture

ROUTE A: Lab Pack
(Overpack in Drum)

Preferred Method

Contains Strong Bases?

ROUTE B: Halogenated
Solvent Stream

No (Solvent only)

STOP: Exothermic Risk
Segregate Immediately

Yes

Neutralize (Carefully)

 specialist only

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating Butyl Chlorofluoroacetate waste. Note the critical

check for basic incompatibility.

Emergency Procedures (Spills)
Scenario: A 100mL bottle drops and shatters in the main lab aisle.

Evacuate: Immediately clear the room. The lachrymator effect will spread rapidly.[2]

Isolate: Close lab doors to allow the HVAC system (negative pressure) to contain vapors.

PPE Up: Do not re-enter without Silver Shield gloves and a respirator (or SCBA if spill is

>500mL).

Absorb: Use a universal sorbent pads or vermiculite.

Note: Do not use clay kitty litter if you suspect hydrofluoric acid generation (clay reacts

with HF); use synthetic pads.[2]

Decontaminate: Wash the area with a mild soap solution. Do not use strong ammonia or

caustic soda (risk of reaction).[2]

Regulatory Compliance (RCRA)[6][7]
For US-based laboratories, strict adherence to EPA Resource Conservation and Recovery Act

(RCRA) codes is mandatory.[1][2]

D001 (Ignitable): Flash point < 60°C (verify specific batch SDS).

D002 (Corrosive): If pH ≤ 2 (hydrolysis products).[2]

F-List (F001/F002): If used as a solvent (Halogenated).[2]

P-List Consideration: While Butyl chlorofluoroacetate is not explicitly P-listed by name

(unlike Fluoroacetamide P057), it should be managed with the same stringency as P-listed

acutely toxic waste due to the fluoroacetate moiety.[1][2]

Best Practice: Declare as "Halogenated Organic Waste, Toxic, Corrosive" on your manifest.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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